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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

cat. No.: B1360211

An In-depth Technical Guide to the Safety of 4-Propylbenzaldehyde

This technical guide provides a comprehensive overview of the safety data for 4-
Propylbenzaldehyde, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and toxicological
studies, presented in a structured format for clarity and ease of comparison.

Chemical and Physical Properties

4-Propylbenzaldehyde is a colorless to pale yellow liquid with a characteristic almond-like
odor.[1] It is an aromatic aldehyde with a propyl group attached to the benzene ring.[1]

Table 1: Physical and Chemical Properties of 4-Propylbenzaldehyde
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Property Value Source(s)
Molecular Formula C10H120 [2]
Molecular Weight 148.20 g/mol [3]

CAS Number 28785-06-0 [4]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 239.9 °C at 760 mmHg [5]

Density 1.0050 g/mL at 25 °C [41[6]

Flash Point 103 °C (closed cup) [6]
Refractive Index n20/D 1.532 [6]

Storage Temperature 2-8°C [6]

Toxicological Data

The primary acute toxicological concern for 4-Propylbenzaldehyde is ingestion. Studies on

skin and eye irritation suggest it is not a skin irritant but may cause reversible eye irritation.

Table 2: Acute Toxicity Data for 4-Propylbenzaldehyde

) Classificati
Test Species Route Result Source(s)
on
Harmful if
swallowed
LD50 Rat Oral 1600 mg/kg [4]
(GHS
Category 4)
No irritation Not classified
Acute Dermal ] ]
o Rabbit Dermal observed as a skin [7]
Irritation o
(Score: 0.00) irritant
Reversible
Acute Eye ] o May cause
o Rabbit Ocular eye irritation S [8]
Irritation eye Irritation

observed
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Note: The dermal and eye irritation studies were sourced from regulatory submissions where
the specific chemical name was redacted. However, the context of the search strongly

suggests the data pertains to 4-Propylbenzaldehyde.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Propylbenzaldehyde is classified as follows:

Table 3: GHS Classification of 4-Propylbenzaldehyde

Hazard

Hazard Class Category Pictogram Signal Word
Statement
Acute toxicity, H302: Harmful if _
4 GHSO07 Warning
Oral swallowed

Experimental Protocols
Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic

Class Method)

This protocol outlines the procedure for determining the acute oral toxicity of a substance like

4-Propylbenzaldehyde.

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).
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Acute Dermal Irritation - OECD Guideline 404

This protocol is used to assess the potential of a substance to cause skin irritation.[1]

Click to download full resolution via product page

Caption: Workflow for Acute Dermal Irritation Testing (OECD 404).

Acute Eye Irritation - OECD Guideline 405

This protocol is designed to determine the potential of a substance to cause eye irritation or
damage.[9][10]
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Click to download full resolution via product page

Caption: Workflow for Acute Eye Irritation Testing (OECD 405).

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general method for determining the purity of a 4-Propylbenzaldehyde
sample.
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Caption: Workflow for Purity Analysis by GC-MS.

Safe Handling and Storage

Handling: Use in a well-ventilated area.[4] Avoid contact with skin, eyes, and clothing.[4] Wash
thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents.[4] Keep container tightly closed.[4]

First Aid Measures

 After inhalation: Move to fresh air.
 After skin contact: Wash off with soap and plenty of water.

o After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Stability and Reactivity

4-Propylbenzaldehyde is stable under recommended storage conditions. It is incompatible
with strong oxidizing agents. Hazardous decomposition products formed under fire conditions
include carbon oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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